Cas no 1226168-41-7 (5-(3-fluorophenoxy)-3-hydroxypentanenitrile)

• Product Name: 5-(3-fluorophenoxy)-3-hydroxypentanenitrile
• CAS No: 1226168-41-7
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• CID: 5914805
• PubChem ID: 112458202
• Update Time: 2025-10-31

5-(3-fluorophenoxy)-3-hydroxypentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenoxy)-3-hydroxypentanenitrile
• 1226168-41-7
• EN300-1868016

• Inchi： 1S/C11H12FNO2/c12-9-2-1-3-11(8-9)15-7-5-10(14)4-6-13/h1-3,8,10,14H,4-5,7H2
• InChI Key： LOJKVDJYYKVSFL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCC(CC#N)O

Computed Properties

• Exact Mass: 209.08520679g/mol
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(3-fluorophenoxy)-3-hydroxypentanenitrile

Introduction to 5-(3-Fluorophenoxy)-3-hydroxypentanenitrile (CAS No. 1226168-41-7)

5-(3-Fluorophenoxy)-3-hydroxypentanenitrile (CAS No. 1226168-41-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of fluorinated phenyl ethers and is characterized by a fluorine-substituted phenoxy group attached to a hydroxy-substituted pentanenitrile backbone. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The synthesis of 5-(3-fluorophenoxy)-3-hydroxypentanenitrile typically involves multi-step reactions, including the formation of the phenoxy group through nucleophilic substitution and the introduction of the hydroxy group via selective hydrolysis or reduction. The nitrile functionality can be further modified to explore different pharmacological profiles, such as converting it into an amide or carboxylic acid derivative. These modifications can significantly influence the compound's solubility, stability, and biological activity, making it a versatile platform for drug discovery.

Recent studies have highlighted the potential of 5-(3-fluorophenoxy)-3-hydroxypentanenitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it can inhibit the activation of microglia and astrocytes, which are known to contribute to neuroinflammation and neuronal damage.

In addition to its neuroprotective properties, 5-(3-fluorophenoxy)-3-hydroxypentanenitrile has also demonstrated promising antitumor activity. Preclinical studies have reported that it can induce apoptosis in cancer cells by targeting specific molecular pathways, such as the PI3K/Akt signaling pathway. This makes it a potential candidate for the development of novel anticancer agents, particularly for solid tumors where conventional therapies often fall short.

The pharmacokinetic properties of 5-(3-fluorophenoxy)-3-hydroxypentanenitrile have been extensively studied to optimize its therapeutic potential. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, like many small molecules, it faces challenges related to metabolic stability and potential off-target effects. Ongoing efforts are focused on optimizing its chemical structure to enhance these properties while minimizing adverse effects.

From a safety perspective, 5-(3-fluorophenoxy)-3-hydroxypentanenitrile has been evaluated in various preclinical models to assess its toxicity profile. Initial findings suggest that it is well-tolerated at therapeutic doses, with no significant toxicity observed in animal studies. However, further investigations are necessary to ensure its safety in human subjects before advancing to clinical trials.

In conclusion, 5-(3-fluorophenoxy)-3-hydroxypentanenitrile (CAS No. 1226168-41-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further exploration in the development of novel therapeutics for neurodegenerative diseases and cancer. As research continues to advance, this compound holds the potential to contribute significantly to improving patient outcomes and addressing unmet medical needs.